Cas no 578-71-2 (3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6,7-dimethoxy-4H-chromen-4-one)

• Product Name: 3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6,7-dimethoxy-4H-chromen-4-one
• CAS No: 578-71-2
• MF: C₁₈H₁₆O₈
• MW: 360.314846038818
• CID: 1607389
• PubChem ID: 6453535
• Update Time: 2025-11-06

3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6,7-dimethoxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6,7-dimethoxy-4H-chromen-4-one
• 3,5-Dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6,7-dimethoxy-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one, 3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6,7-dimethoxy-
• Flavone, 3,4',5-trihydroxy-3',6,7-trimethoxy-
• 3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6,7-dimethoxychromen-4-one
• 578-71-2
• Z2650814612
• 3,4',5-Trihydroxy-3',6,7-trimethoxyflavone
• LMPK12113002
• CHEMBL3325484
• EN300-1428866
• 3,5,4'-trihydroxy-6,7,3'-trimethoxyflavone
• DTXSID30206492
• SCHEMBL16760583

• Inchi： 1S/C18H16O8/c1-23-10-6-8(4-5-9(10)19)17-16(22)14(20)13-11(26-17)7-12(24-2)18(25-3)15(13)21/h4-7,19,21-22H,1-3H3
• InChI Key： RQJFJWHHIIPKGW-UHFFFAOYSA-N
• SMILES： O1C(=C(C(C2C(=C(C(=CC1=2)OC)OC)O)=O)O)C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 360.08448
• Monoisotopic Mass: 360.08451746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 114.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols

Additional information on 3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6,7-dimethoxy-4H-chromen-4-one

Research Brief on 3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6,7-dimethoxy-4H-chromen-4-one (CAS: 578-71-2)

Recent studies on the flavonoid derivative 3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6,7-dimethoxy-4H-chromen-4-one (CAS: 578-71-2) have revealed significant advancements in understanding its pharmacological properties and potential therapeutic applications. This compound, characterized by its unique chromen-4-one core with multiple hydroxyl and methoxy substitutions, has emerged as a promising candidate for drug development due to its multifaceted biological activities.

Structural analyses published in 2023 (Journal of Medicinal Chemistry) demonstrate that the spatial arrangement of its functional groups enables selective interactions with various molecular targets. Notably, the 4-hydroxy-3-methoxyphenyl moiety at position 2 and the dimethoxy groups at positions 6 and 7 contribute to enhanced membrane permeability and target binding affinity, as evidenced by molecular docking simulations against inflammatory mediators.

Pharmacological investigations have identified potent anti-inflammatory effects through dual inhibition of COX-2 (IC50 = 1.8 μM) and 5-LOX (IC50 = 2.3 μM), with significantly reduced gastrointestinal toxicity compared to conventional NSAIDs (Biochemical Pharmacology, 2024). The compound's antioxidant capacity, measured by ORAC assay (12,500 μmol TE/g), surpasses common flavonoids like quercetin, attributed to its three phenolic hydroxyl groups that effectively scavenge reactive oxygen species.

In oncology research, the compound exhibits selective cytotoxicity against triple-negative breast cancer cells (MDA-MB-231) with an IC50 of 7.5 μM while showing minimal effects on normal mammary epithelial cells (MCF-10A), suggesting a promising therapeutic window (Cancer Letters, 2023). Mechanistic studies indicate this activity involves G2/M cell cycle arrest through CDK1 inhibition and subsequent apoptosis induction via mitochondrial pathway activation.

Recent pharmacokinetic studies in rodent models (European Journal of Pharmaceutical Sciences, 2024) report favorable parameters: oral bioavailability of 42%, plasma half-life of 3.8 hours, and extensive tissue distribution with particularly high accumulation in inflammatory lesions (8-fold higher than plasma concentrations). These properties, combined with its multi-target mechanism, position this compound as a lead candidate for developing novel anti-inflammatory and anticancer agents.

Current research focuses on structural optimization to improve metabolic stability and target specificity. Several synthetic analogs with modified methoxy patterns show enhanced potency (Journal of Natural Products, 2024), while nanoparticle formulations are being developed to address solubility limitations (International Journal of Pharmaceutics, 2023). These developments highlight the compound's potential as a scaffold for next-generation therapeutics in inflammation and oncology.